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Abstract
Ceramides, a class of sphingolipids, are critical bioactive molecules involved in a myriad of

cellular processes, including apoptosis, cell signaling, and inflammation. Egg yolk is a readily

available and rich source of various lipids, including ceramides. This document provides a

detailed methodology for the selective isolation of ceramides from chicken egg yolk utilizing

solid-phase extraction (SPE). The presented protocol is designed to offer a reliable and

efficient workflow for researchers in life sciences and drug development, enabling the

procurement of purified ceramides for downstream applications.

Introduction
The study of lipid signaling pathways has identified ceramides as key second messengers.

Their role in cellular regulation makes them a focal point in various research areas, from cancer

biology to dermatology. The ability to isolate ceramides from natural sources is crucial for in-

depth structural and functional studies. Egg yolk presents a complex lipid matrix, necessitating

a robust separation technique to isolate specific lipid classes. Solid-phase extraction is a

powerful chromatographic technique for the purification and fractionation of complex lipid

mixtures. This application note details a method employing aminopropyl-bonded silica

cartridges for the effective separation of ceramides from other lipid classes present in egg yolk.
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Data Presentation
The following tables summarize the types of ceramides found in egg yolk and the expected

fractionation of major lipid classes using the described SPE protocol.

Table 1: Predominant Ceramide Species Identified in Chicken Egg Yolk

Ceramide Species
Fatty Acyl Chain
Composition

Relative Abundance

Cer(d18:1/22:0) Behenic acid Major

Cer(d18:1/24:0) Lignoceric acid Major

Cer(d18:1/23:0) Tricosanoic acid Significant

Cer(d18:1/24:1) Nervonic acid Significant

Cer(d18:1/16:0) Palmitic acid Minor

Cer(d18:1/18:0) Stearic acid Minor

Note: The data is compiled from multiple sources and represents a general composition. Actual

abundances may vary based on diet and breed of the hen.

Table 2: SPE Fractionation of Egg Yolk Total Lipid Extract

Elution Step Eluting Solvent Major Lipid Classes Eluted

1
Chloroform:Isopropanol (2:1,

v/v)

Neutral lipids (triacylglycerols,

cholesterol esters, cholesterol)

2 Acetone:Methanol (9:1, v/v)
Free fatty acids,

Glycosphingolipids

3 Chloroform:Methanol (9:1, v/v) Ceramides

4 Methanol

Phospholipids

(phosphatidylcholine,

phosphatidylethanolamine,

sphingomyelin)
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Experimental Protocols
This section provides a step-by-step guide for the isolation of ceramides from egg yolk.

Part 1: Total Lipid Extraction from Egg Yolk
This protocol is adapted from established lipid extraction methodologies.

Materials:

Fresh chicken egg yolks

Chloroform

Methanol

Deionized water

Homogenizer

Centrifuge

Rotary evaporator

Procedure:

Sample Preparation: Separate the yolk from the egg white. Weigh approximately 5 g of egg

yolk into a glass homogenizer tube.

Homogenization: Add 20 mL of a chloroform:methanol (1:1, v/v) mixture to the egg yolk.

Homogenize thoroughly for 2-3 minutes.

Lipid Extraction: Transfer the homogenate to a separatory funnel. Add an additional 10 mL of

chloroform and 10 mL of deionized water. Mix vigorously for 1 minute and then allow the

phases to separate for 30 minutes.

Phase Separation: Collect the lower chloroform phase, which contains the total lipid extract.
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Drying: Dry the collected chloroform phase under a stream of nitrogen or using a rotary

evaporator at a temperature not exceeding 40°C.

Reconstitution: Reconstitute the dried lipid extract in 2 mL of chloroform:isopropanol (2:1,

v/v) for loading onto the SPE cartridge.

Part 2: Solid-Phase Extraction of Ceramides
This protocol utilizes aminopropyl-bonded SPE cartridges for the fractionation of the total lipid

extract.[1]

Materials:

Aminopropyl-bonded silica SPE cartridges (e.g., 500 mg, 3 mL)

SPE vacuum manifold

Chloroform

Isopropanol

Acetone

Methanol

Collection vials

Procedure:

Cartridge Conditioning:

Pass 5 mL of methanol through the aminopropyl SPE cartridge.

Pass 5 mL of chloroform through the cartridge.

Do not allow the cartridge to dry out between steps.

Sample Loading:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.mdpi.com/2218-1989/13/1/135
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Load the reconstituted total lipid extract (from Part 1, step 6) onto the conditioned SPE

cartridge.

Allow the sample to pass through the sorbent at a slow, dropwise rate (approximately 1

mL/min).

Fractionation and Elution:

Step 1: Elution of Neutral Lipids:

Elute the cartridge with 10 mL of chloroform:isopropanol (2:1, v/v).

Collect this fraction, which contains neutral lipids. This step removes the bulk of

triacylglycerols and cholesterol.

Step 2: Elution of Free Fatty Acids and Glycosphingolipids:

Elute the cartridge with 10 mL of acetone:methanol (9:1, v/v).

Collect this fraction separately.

Step 3: Elution of Ceramides:

Elute the cartridge with 10 mL of chloroform:methanol (9:1, v/v).

This fraction contains the purified ceramides. Collect it in a clean, pre-weighed vial.

Step 4: Elution of Phospholipids:

Elute the cartridge with 10 mL of methanol to remove the remaining polar phospholipids.

Collect this fraction separately.

Drying and Storage:

Dry the collected ceramide fraction under a stream of nitrogen.

Store the purified ceramides at -20°C or -80°C for long-term stability.
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Click to download full resolution via product page

Caption: Workflow for the isolation of ceramides from egg yolk.

Ceramide De Novo Synthesis and Signaling Pathway
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Caption: Simplified ceramide synthesis and signaling pathways.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b012153?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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